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Compound of Interest

1-Benzyl-3-(chloromethyl)-1H-
Compound Name:
indazole

Cat. No.: B600059

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive structural analysis of 1-Benzyl-3-
(chloromethyl)-1H-indazole, a heterocyclic compound of interest in medicinal chemistry and
drug development. This document details its synthesis, spectroscopic characterization, and
predicted physicochemical properties. While experimental crystal structure data is not currently
available in the public domain, this guide offers a thorough examination of the available data to
support further research and development activities.

Introduction

Indazole derivatives are a prominent class of heterocyclic compounds that have garnered
significant attention in the field of medicinal chemistry due to their diverse pharmacological
activities. The indazole scaffold is a key structural motif in a variety of therapeutic agents. The
subject of this guide, 1-Benzyl-3-(chloromethyl)-1H-indazole, serves as a crucial
intermediate in the synthesis of more complex molecules with potential therapeutic
applications. A detailed understanding of its structural and chemical properties is paramount for
its effective utilization in drug design and development.

Chemical Structure and Properties
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The chemical structure of 1-Benzyl-3-(chloromethyl)-1H-indazole consists of a bicyclic
indazole core, with a benzyl group attached to the N1 position of the indazole ring and a
chloromethyl group at the C3 position.

Diagram: Chemical Structure

Caption: 2D structure of 1-Benzyl-3-(chloromethyl)-1H-indazole.

ble 1: Physicochemical .

Property Value Source
Molecular Formula C15H13CIN2

Molecular Weight 256.73 g/mol

Boiling Point 431.2 £33.0°C Predicted
Density 1.20 £ 0.1 g/cm3 Predicted
pKa 0.77 £0.50 Predicted

Synthesis and Experimental Protocols

The primary route for the synthesis of 1-Benzyl-3-(chloromethyl)-1H-indazole involves the
chlorination of its precursor, 1-benzyl-3-hydroxymethyl-1H-indazole.[1]

Diagram: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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